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Compound of Interest

Methyl 7-bromo-1H-indazole-3-
Compound Name:
carboxylate

Cat. No.: B1423914

Introduction: The Significance of Methyl 7-
bromo-1H-indazole-3-carboxylate

Indazole derivatives are a cornerstone in modern drug discovery, exhibiting a wide range of
biological activities.[1] Methyl 7-bromo-1H-indazole-3-carboxylate (CAS No. 885279-52-7) is
a particularly valuable intermediate.[2] Its substituted indazole core allows for diverse chemical
modifications, making it a key component in the synthesis of complex bioactive molecules. The
presence of a bromine atom at the 7-position provides a strategic site for cross-coupling
reactions, while the methyl carboxylate group at the 3-position can be readily modified, for
instance, through amidation to produce carboxamides.[3]

Given its role in multi-step syntheses, verifying the identity and purity of this compound is a
critical quality control step. Spectroscopic analysis provides the definitive structural "fingerprint”
required for this verification. This guide explains the expected spectroscopic outcomes and the
logic behind their interpretation.

Compound Profile:
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Property Value

IUPAC Name methyl 7-bromo-1H-indazole-3-carboxylate
CAS Number 885279-52-7

Molecular Formula CoH7BrN202

Molecular Weight 255.07 g/mol

Monoisotopic Mass 253.9691 g/mol

Appearance White to off-white solid

Molecular Structure

The structure of Methyl 7-bromo-1H-indazole-3-carboxylate is foundational to understanding
its spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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